Cas no 1094655-16-9 (N-(2-Isopropylphenyl)hydrazine carboxamide)

• Product Name: N-(2-Isopropylphenyl)hydrazine carboxamide
• CAS No: 1094655-16-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6336481
• PubChem ID: 43163916
• Update Time: 2025-06-07

N-(2-Isopropylphenyl)hydrazine carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(propan-2-yl)phenyl]urea
• EN300-7543043
• MFCD11212631
• N-(2-Isopropylphenyl)hydrazine carboxamide
• 1094655-16-9
• 1-amino-3-(2-propan-2-ylphenyl)urea

• Inchi： 1S/C10H15N3O/c1-7(2)8-5-3-4-6-9(8)12-10(14)13-11/h3-7H,11H2,1-2H3,(H2,12,13,14)
• InChI Key： MILZRQGGMVOOHO-UHFFFAOYSA-N
• SMILES： O=C(NN)NC1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Additional information on N-(2-Isopropylphenyl)hydrazine carboxamide

N-(2-Isopropylphenyl)hydrazine Carboxamide: A Comprehensive Overview

N-(2-Isopropylphenyl)hydrazine carboxamide, with the CAS number 1094655-16-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of hydrazine derivatives, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a hydrazine group attached to a carboxamide moiety, with a 2-isopropylphenyl substituent. This combination of functional groups imparts distinctive chemical and physical properties to the molecule.

The N-(2-isopropylphenyl)hydrazine carboxamide structure is particularly interesting due to the presence of the isopropylphenyl group. This group introduces steric effects and electronic interactions that can influence the compound's reactivity and stability. Recent studies have explored the role of such substituents in modulating the pharmacokinetic properties of hydrazine derivatives, making this compound a valuable subject for further research. The carboxamide group, on the other hand, contributes to hydrogen bonding capabilities, which can enhance solubility and bioavailability in certain formulations.

One of the most promising applications of N-(2-isopropylphenyl)hydrazine carboxamide lies in its potential use as an intermediate in organic synthesis. Its ability to undergo various condensation reactions makes it a versatile building block for constructing complex molecules. For instance, researchers have utilized this compound in the synthesis of heterocyclic compounds, which are essential components in drug discovery and development.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(2-isopropylphenyl)hydrazine carboxamide. Quantum mechanical calculations have revealed that the molecule exhibits distinct frontier molecular orbitals, which are critical for determining its reactivity in different chemical environments. These findings have been instrumental in designing more efficient synthetic routes for this compound.

In addition to its synthetic applications, N-(2-isopropylphenyl)hydrazine carboxamide has shown potential in catalytic processes. Its ability to act as a ligand in transition metal complexes has been explored for catalytic hydrogenation and other transformations. Experimental results from recent studies indicate that this compound can significantly enhance the catalytic activity of certain metal catalysts, opening new avenues for industrial applications.

The synthesis of N-(2-isopropylphenyl)hydrazine carboxamide typically involves multi-step processes that require careful optimization. One common approach involves the reaction of hydrazine derivatives with appropriate carbonyl compounds under specific conditions. Researchers have reported several methods to improve the yield and purity of this compound, often employing advanced purification techniques such as chromatography and recrystallization.

From an environmental perspective, understanding the degradation pathways of N-(2-isopropylphenyl)hydrazine carboxamide is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under various environmental conditions, revealing that it undergoes rapid hydrolysis under alkaline conditions. These findings are essential for developing sustainable practices in its production and disposal.

In conclusion, N-(2-isopropylphenyl)hydrazine carboxamide (CAS No: 1094655-16-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.